Cas no 113737-52-3 (Acetamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-2-chloro-)

Acetamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-2-chloro- structure
113737-52-3 structure
Product Name:Acetamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-2-chloro-
CAS No:113737-52-3
MF:C11H14ClN3O6
MW:319.698361873627
CID:208881
PubChem ID:3081042
Update Time:2025-04-19

Acetamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-2-chloro-
    • 2-chloro-N-[1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
    • N(4)-chloroacetylcytosine arabinoside
    • 1-beta-D-arabinofuranosyl-4-[(chloroacetyl)amino]pyrimidin-2(1H)-one
    • Acetamide, N-(1-beta-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)-2-chloro-
    • CACA
    • N(4)-Chloroacetylcytarabine
    • Q6951969
    • DTXSID00921180
    • UNII-V5QHD7F53E
    • 113737-52-3
    • N-(1-.BETA.-D-ARABINOFURANOSYL-1,2-DIHYDRO-2-OXO-4-PYRIMIDINYL)-2-CHLOROACETAMIDE
    • 2-chloro-N-{1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}acetamide
    • V5QHD7F53E
    • N4-Chloroacetylcytosine arabinoside
    • ACETAMIDE, N-(1-.BETA.-D-ARABINOFURANOSYL-1,2-DIHYDRO-2-OXO-4-PYRIMIDINYL)-2-CHLORO-
    • Inchi: 1S/C11H14ClN3O6/c12-3-7(17)13-6-1-2-15(11(20)14-6)10-9(19)8(18)5(4-16)21-10/h1-2,5,8-10,16,18-19H,3-4H2,(H,13,14,17,20)/t5-,8-,9+,10-/m1/s1
    • InChI Key: WEJWVQRPBCYTRE-STRWAFKBSA-N
    • SMILES: ClCC(NC1C=CN(C(N=1)=O)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

  • Exact Mass: 319.057
  • Monoisotopic Mass: 319.057
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.7
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.82
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.71
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